Cas no 1884267-38-2 (Ethyl 6-ethyl-6H-thieno2,3-bpyrrole-5-carboxylate)

• Product Name: Ethyl 6-ethyl-6H-thieno2,3-bpyrrole-5-carboxylate
• CAS No: 1884267-38-2
• MF: C₁₁H₁₃NO₂S
• MW: 223.29142165184
• CID: 5719896
• PubChem ID: 118918143
• Update Time: 2023-11-22

Ethyl 6-ethyl-6H-thieno2,3-bpyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL17560051
• 1884267-38-2
• Ethyl 6-ethyl-6H-thieno[2,3-b]pyrrole-5-carboxylate
• ethyl 6-ethylthieno[2,3-b]pyrrole-5-carboxylate
• C(C)N1C2=C(C=C1C(=O)OCC)C=CS2
• 6H-Thieno[2,3-b]pyrrole-5-carboxylic acid, 6-ethyl-, ethyl ester
• Ethyl 6-ethyl-6H-thieno2,3-bpyrrole-5-carboxylate

• Inchi： 1S/C11H13NO2S/c1-3-12-9(11(13)14-4-2)7-8-5-6-15-10(8)12/h5-7H,3-4H2,1-2H3
• InChI Key： MZISPIZLVVWUQT-UHFFFAOYSA-N
• SMILES： S1C=CC2C=C(C(=O)OCC)N(CC)C1=2

Computed Properties

• Exact Mass: 223.06669983g/mol
• Monoisotopic Mass: 223.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.5Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 345.6±22.0 °C(Predicted)